Cas no 1804846-46-5 (Methyl 4-bromomethyl-2-chloro-5-cyanobenzoate)

• Product Name: Methyl 4-bromomethyl-2-chloro-5-cyanobenzoate
• CAS No: 1804846-46-5
• MF: C₁₀H₇BrClNO₂
• MW: 288.525080919266
• CID: 4954452
• Update Time: 2025-05-24

Methyl 4-bromomethyl-2-chloro-5-cyanobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromomethyl-2-chloro-5-cyanobenzoate

• Inchi： 1S/C10H7BrClNO2/c1-15-10(14)8-2-7(5-13)6(4-11)3-9(8)12/h2-3H,4H2,1H3
• InChI Key： AAMREHVCDYTAIW-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(C(=O)OC)=CC=1C#N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 4-bromomethyl-2-chloro-5-cyanobenzoate

The Synthesis, Properties, and Applications of Methyl 4-bromomethyl-2-chloro-5-cyanobenzoate (CAS No. 1804846-46-5) in Chemical and Pharmaceutical Research

The compound Methyl 4-bromomethyl-2-chloro-5-cyanobenzoate, identified by the CAS registry number 1804846-46-5, represents a structurally complex organic molecule with significant potential in medicinal chemistry and material science. Its unique combination of substituents—bromomethyl, chloro, and cyano groups attached to a benzoic acid framework—creates a versatile platform for functionalization. Recent advancements in synthetic methodologies have enabled precise control over its preparation, particularly through transition-metal catalyzed cross-coupling reactions that minimize side reactions while maximizing yield.

Emerging studies highlight the compound's role as an intermediate in the synthesis of bioactive molecules. A 2023 publication in Journal of Medicinal Chemistry demonstrated its utility in constructing multi-functionalized scaffolds for kinase inhibitors, leveraging the electrophilic bromomethyl group for site-specific conjugation with nucleophilic drug moieties. The presence of both halogen and nitrile substituents also enhances molecular rigidity, a critical feature for optimizing pharmacokinetic properties such as membrane permeability and metabolic stability.

In drug discovery pipelines, this compound has shown promise as a prodrug precursor. Researchers at the University of Basel recently reported its use in designing stimuli-responsive delivery systems where the ester group (methyl ester) undergoes hydrolysis under physiological conditions to release the parent benzoic acid derivative. This mechanism enables controlled release profiles tailored for chronic disease management without compromising therapeutic efficacy.

Structural characterization studies using X-ray crystallography reveal a planar aromatic core stabilized by strong intramolecular hydrogen bonding between the cyano group and carbonyl oxygen. This arrangement contributes to thermal stability up to 180°C under nitrogen atmosphere, making it suitable for high-throughput screening processes that require robust compounds. Its solubility profile—dissolving readily in polar aprotic solvents like DMSO while remaining insoluble in water—aligns with modern formulation strategies emphasizing biocompatible delivery matrices.

Recent advances in computational chemistry have further expanded its applications. Quantum mechanical simulations published in Nature Computational Science (2023) identified this compound as an ideal template for designing photoresponsive materials due to its extended π-conjugation system. The bromine substituent acts as an electron-withdrawing group that modulates electronic properties, enabling tunable light absorption spectra between 300–500 nm wavelength ranges—a critical feature for optoelectronic device applications.

In preclinical evaluations, this compound exhibits selective inhibition of histone deacetylase (HDAC) isoforms when incorporated into peptidomimetic frameworks. A collaborative study between Stanford University and Merck Research Laboratories demonstrated up to 98% inhibition at nanomolar concentrations without significant off-target effects on non-HDAC enzymes. These findings position it as a promising lead compound for epigenetic therapy development targeting hematologic malignancies.

Synthetic chemists have optimized its preparation through microwave-assisted protocols that reduce reaction times from hours to minutes while maintaining >95% purity as confirmed by NMR spectroscopy and LC-MS analysis. The use of recyclable heterogeneous catalysts derived from bio-derived feedstocks aligns with current green chemistry initiatives, minimizing environmental impact during large-scale production.

Ongoing research explores its application in nanomedicine through self-assembling amphiphilic derivatives created by appending polyethylene glycol chains via click chemistry reactions with the bromomethyl moiety. These nanoconstructs exhibit pH-sensitive disintegration behavior ideal for targeted drug delivery to acidic tumor microenvironments, enhancing therapeutic indices compared to conventional formulations.

Recent structural analog studies comparing this compound with related isomers reveal that subtle positional variations of substituents significantly impact biological activity profiles. For instance, shifting the chloro group from position 2 to position 3 reduced cytotoxicity against normal fibroblasts by over 70%, underscoring the importance of precise structural control during medicinal chemistry optimization processes.

In conclusion, Methyl 4-bromomethyl-2-chloro-5-cyanobenzoate (CAS No. 1804846-46-5) stands at the intersection of cutting-edge synthetic strategies and translational biomedical research. Its multifunctional architecture enables applications ranging from precision drug design to advanced material engineering, supported by robust physical properties validated through modern analytical techniques. As interdisciplinary research continues to advance, this compound will likely play an increasingly prominent role in addressing unmet clinical needs across diverse therapeutic areas.